Cas no 2225172-52-9 (2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid)

• Product Name: 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid
• CAS No: 2225172-52-9
• MF: C₁₂H₁₁BFNO₂
• MW: 231.03
• CID: 5143970
• PubChem ID: 133554866
• Update Time: 2025-05-22

2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid
• 2225172-52-9
• (2-Fluoro-6-(m-tolyl)pyridin-3-yl)boronic acid

• Inchi： 1S/C12H11BFNO2/c1-8-3-2-4-9(7-8)11-6-5-10(13(16)17)12(14)15-11/h2-7,16-17H,1H3
• InChI Key： TUAOMZUFLDFVEE-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2=CC=CC(C)=C2)N=C1F)(O)O

Computed Properties

• Exact Mass: 231.0866869g/mol
• Monoisotopic Mass: 231.0866869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid

Comprehensive Overview of 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid (CAS No. 2225172-52-9)

2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid (CAS No. 2225172-52-9) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of both a fluoro substituent and a tolyl group enhances its reactivity and selectivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid has surged due to its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies. The compound's boronic acid moiety facilitates the formation of carbon-carbon bonds, enabling the synthesis of biaryl compounds with high precision. This property is critical for developing next-generation pharmaceuticals and functional materials.

The fluoro and tolyl functional groups in 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid contribute to its unique electronic and steric properties, which are exploited in catalysis and ligand design. These features are particularly relevant in the context of green chemistry, where efficiency and sustainability are paramount. As industries shift toward environmentally friendly processes, the compound's compatibility with mild reaction conditions and low toxicity makes it an attractive choice for sustainable synthesis.

From a commercial perspective, 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid is available in high purity grades to meet the stringent requirements of pharmaceutical GMP and research laboratories. Its stability under ambient conditions and compatibility with automated synthesis platforms further enhance its appeal. The compound's CAS No. 2225172-52-9 serves as a unique identifier, ensuring traceability and compliance with regulatory standards.

In summary, 2-Fluoro-6-(3-tolyl)pyridine-3-boronic acid (CAS No. 2225172-52-9) is a critical reagent in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility in drug development, material science, and catalysis underscores its importance in advancing scientific innovation. As the demand for specialty chemicals grows, this compound is poised to remain a key player in the global chemical market.